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Compound Name: Carboprost

Cat. No.: B024374 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of Carboprost and Misoprostol,

two prostaglandin analogues widely used in obstetric and gynecological research and clinical

practice. The information presented is based on experimental data from published research

models, with a focus on their applications in managing postpartum hemorrhage and inducing

cervical ripening.

I. Overview and Mechanism of Action
Carboprost tromethamine is a synthetic analogue of prostaglandin F2α (PGF2α).[1] Its primary

mechanism of action involves binding to the prostaglandin F (FP) receptor, a G-protein coupled

receptor (GPCR).[2] This binding activates the Gq subtype of G protein, which in turn

stimulates phospholipase C (PLC).[3] PLC activation leads to an increase in intracellular

inositol trisphosphate (IP3) and diacylglycerol (DAG), resulting in the release of calcium from

the sarcoplasmic reticulum and an influx of extracellular calcium.[1] The elevated intracellular

calcium levels lead to the contraction of uterine smooth muscle.[1]

Misoprostol is a synthetic analogue of prostaglandin E1 (PGE1).[4] It exerts its effects by

binding to prostaglandin E (EP) receptors, particularly the EP2 and EP3 subtypes.[5][6] The

activation of the EP3 receptor, which is coupled to a Gi protein, is thought to be the primary

mediator of myometrial contraction.[6][7] This signaling pathway leads to a decrease in

intracellular cyclic AMP (cAMP) and subsequent uterine contractions. Misoprostol also plays a

role in cervical ripening by promoting collagen degradation and softening of the cervix.[4]
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Signaling Pathways
Below are diagrams illustrating the signaling pathways of Carboprost and Misoprostol.
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Carboprost Signaling Pathway for Uterine Contraction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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